Cas no 1807384-47-9 (4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid)
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
-
- Inchi: 1S/C14H12BrNO3/c15-9-13(17)8-10-1-2-11(3-4-14(18)19)12(7-10)5-6-16/h1-4,7H,5,8-9H2,(H,18,19)/b4-3+
- InChI Key: NHTOWUYETIHLFY-ONEGZZNKSA-N
- SMILES: BrCC(CC1C=CC(/C=C/C(=O)O)=C(CC#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 410
- XLogP3: 1.9
- Topological Polar Surface Area: 78.2
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016390-250mg |
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid |
1807384-47-9 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015016390-500mg |
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid |
1807384-47-9 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015016390-1g |
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid |
1807384-47-9 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
Introduction to 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid (CAS No. 1807384-47-9)
4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid, identified by the CAS number 1807384-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo-substituted propyl group and a cyanomethyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.
The bromo-substituted propyl group at the C-3 position of the cinnamic acid backbone introduces a reactive site that can participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is a cornerstone of modern organic synthesis. This reactivity allows for the facile introduction of aryl or heteroaryl groups, expanding the structural diversity of derivatives. Meanwhile, the cyanomethyl side chain at the C-2 position adds another layer of functionality, enabling further transformations such as hydrolysis to form carboxylic acids or reduction to alcohols. These features make 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid a versatile building block for constructing more complex molecules.
In recent years, there has been growing interest in developing novel therapeutic agents derived from cinnamic acid derivatives due to their reported pharmacological effects. For instance, studies have highlighted the potential of cinnamic acid derivatives in modulating inflammatory pathways, antioxidant activities, and even anticancer properties. The specific modifications present in 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid, such as the bromo and cyano functionalities, may enhance its bioactivity compared to parent cinnamic acid analogs. This has prompted researchers to explore its utility in designing new drug candidates targeting various diseases.
One of the most compelling aspects of this compound is its role in medicinal chemistry research. The ability to modify both the aromatic ring and the side chains of cinnamic acid derivatives allows chemists to fine-tune their properties for specific biological targets. For example, recent studies have demonstrated that certain cinnamic acid derivatives can inhibit enzymes involved in pain signaling pathways, making them promising candidates for developing analgesic drugs. The presence of both bromine and cyano groups in 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid provides multiple handles for further functionalization, enabling the synthesis of a wide range of analogs with tailored pharmacological profiles.
The synthetic utility of this compound is also noteworthy. The bromo-substituted propyl group serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl moieties. This capability is particularly valuable in constructing complex molecular architectures found in natural products and drug molecules. Additionally, the cyanomethyl side chain can be easily transformed into other functional groups through standard chemical reactions, such as hydrolysis or reduction. These attributes make 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid a valuable asset in synthetic laboratories aiming to develop novel organic compounds.
Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that subtle changes in the electronic and steric environment around key functional groups can significantly impact binding affinity to biological targets. In the case of 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid, both the bromo and cyano groups are expected to play critical roles in modulating interactions with potential receptors or enzymes. These insights are guiding experimental efforts to optimize derivatives for improved efficacy and selectivity.
The pharmaceutical industry has also recognized the importance of structural diversity in drug discovery programs. Libraries enriched with cinnamic acid derivatives are being screened for bioactivity against various diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. The unique structural features of 4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid, such as its dual functionality at positions 3 and 2, make it an attractive candidate for inclusion in such libraries. By leveraging its reactivity and potential bioactivity, researchers aim to identify new leads that can be further optimized into viable therapeutics.
In conclusion,4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid (CAS No. 1807384-47-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and reactivity. Its combination of a bromo-substituted propyl group and a cyanomethyl side chain provides numerous opportunities for synthetic manipulation and biological exploration. As research continues to uncover new applications for cinnamic acid derivatives,4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid is poised to play an important role in developing next-generation therapeutic agents.
1807384-47-9 (4-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)